Cas no 2549005-93-6 (N-(2-fluorophenyl)methyl-6-(2-methyl-1H-imidazol-1-yl)pyrimidin-4-amine)

• Product Name: N-(2-fluorophenyl)methyl-6-(2-methyl-1H-imidazol-1-yl)pyrimidin-4-amine
• CAS No: 2549005-93-6
• MF: C₁₅H₁₄FN₅
• MW: 283.303565502167
• CID: 5312723
• Update Time: 2025-08-03

N-(2-fluorophenyl)methyl-6-(2-methyl-1H-imidazol-1-yl)pyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• 4-Pyrimidinamine, N-[(2-fluorophenyl)methyl]-6-(2-methyl-1H-imidazol-1-yl)-
• N-(2-fluorophenyl)methyl-6-(2-methyl-1H-imidazol-1-yl)pyrimidin-4-amine

• Inchi： 1S/C15H14FN5/c1-11-17-6-7-21(11)15-8-14(19-10-20-15)18-9-12-4-2-3-5-13(12)16/h2-8,10H,9H2,1H3,(H,18,19,20)
• InChI Key： CRLGYDPHXRFURQ-UHFFFAOYSA-N
• SMILES： CC1=NC=CN1C1=NC=NC(NCC2C=CC=CC=2F)=C1

Additional information on N-(2-fluorophenyl)methyl-6-(2-methyl-1H-imidazol-1-yl)pyrimidin-4-amine

Professional Introduction to N-(2-fluorophenyl)methyl-6-(2-methyl-1H-imidazol-1-yl)pyrimidin-4-amine (CAS No. 2549005-93-6)

N-(2-fluorophenyl)methyl-6-(2-methyl-1H-imidazol-1-yl)pyrimidin-4-amine is a sophisticated chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 2549005-93-6, represents a promising candidate for further exploration in medicinal chemistry due to its unique structural and functional properties. The presence of both fluorine and imidazole moieties in its molecular framework suggests potential applications in the design of novel therapeutic agents.

The compound's structure consists of a pyrimidine core substituted with a 2-fluorophenyl methyl group and a 2-methyl-1H-imidazol-1-yl moiety at the 6-position. This arrangement not only enhances its chemical diversity but also opens up possibilities for interactions with biological targets. The fluorine atom, known for its ability to modulate metabolic stability and binding affinity, plays a crucial role in fine-tuning the pharmacokinetic properties of the molecule. Meanwhile, the imidazole ring, a common pharmacophore in drug discovery, contributes to the compound's ability to engage with biological receptors and enzymes.

In recent years, there has been a growing interest in developing small molecule inhibitors targeting various disease pathways. N-(2-fluorophenyl)methyl-6-(2-methyl-1H-imidazol-1-yl)pyrimidin-4-amine has been studied for its potential as an inhibitor in several key therapeutic areas. For instance, its structural features make it a candidate for inhibiting kinases, which are enzymes involved in cell signaling pathways associated with cancer and inflammatory diseases. Preclinical studies have shown that compounds with similar scaffolds can exhibit significant inhibitory activity against certain kinases, making this compound a valuable asset in drug development pipelines.

The compound's efficacy is further enhanced by its ability to cross the blood-brain barrier, a critical factor for many therapeutic applications. The combination of the pyrimidine and imidazole moieties contributes to its lipophilicity, which is essential for achieving adequate brain penetration. This property is particularly relevant in the treatment of neurological disorders, where compounds must reach the central nervous system to exert their therapeutic effects.

Moreover, the fluorine atom in the 2-fluorophenyl group can participate in hydrogen bonding interactions with biological targets, thereby improving binding affinity. This feature is particularly advantageous in designing molecules that require precise interactions with their intended receptors. The methyl group attached to the imidazole ring also adds another layer of conformational flexibility, allowing the compound to adopt multiple binding orientations that can enhance its pharmacological activity.

The synthesis of N-(2-fluorophenyl)methyl-6-(2-methyl-1H-imidazol-1-yl)pyrimidin-4-amine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the complex molecular framework efficiently. These methods not only improve synthetic efficiency but also allow for greater control over regioselectivity and stereoselectivity, which are crucial for achieving biologically active compounds.

In conclusion, N-(2-fluorophenyl)methyl-6-(2-methyl-1H-imidazol-1-y)pyrimidin-4-am ine (CAS No. 2549005-93-6) is a promising compound with significant potential in pharmaceutical research. Its unique structural features and demonstrated biological activity make it an attractive candidate for further development into novel therapeutic agents. As research continues to uncover new applications and refine synthetic methodologies, this compound is poised to play a vital role in addressing unmet medical needs across various therapeutic areas.